Cas no 2096339-80-7 (3-Chloro-2-isobutoxypyridine-4-boronic acid)

3-Chloro-2-isobutoxypyridine-4-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The compound features a chloro substituent at the 3-position and an isobutoxy group at the 2-position of the pyridine ring, which enhance its reactivity and selectivity in coupling reactions. The boronic acid moiety at the 4-position facilitates efficient transmetalation with palladium catalysts, enabling the synthesis of complex heterocyclic compounds. Its stability under typical reaction conditions and compatibility with various functional groups make it a valuable intermediate in pharmaceutical and agrochemical research. The compound is particularly useful for constructing pyridine-based scaffolds, which are prevalent in bioactive molecules.

3-Chloro-2-isobutoxypyridine-4-boronic acid structure

2096339-80-7 structure

Product Name:3-Chloro-2-isobutoxypyridine-4-boronic acid

CAS No:2096339-80-7

MF:C₉H₁₃BClNO₃

MW:229.468421697617

MDL:MFCD18914510

CID:4638197

PubChem ID:56737655

Update Time:2025-07-02

3-Chloro-2-isobutoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-isobutoxypyridine-4-boronic acid
- WID33980
- AT14727
- Y2517
- (3-Chloro-2-isobutoxypyridin-4-yl)boronic acid
- [3-chloro-2-(2-methylpropoxy)pyridin-4-yl]boronic acid
- 3-CHLORO-2-(2-METHYLPROPOXY)PYRIDIN-4-YLBORONIC ACID
- 2096339-80-7
- CS-0177914
- (3-Chloro-2-isobutoxypyridin-4-yl)boronicacid
- 3-Chloro-2-isobutoxypyridine-4-boronic acid; 97%
- MFCD18914510
- MDL： MFCD18914510
- Inchi： 1S/C9H13BClNO3/c1-6(2)5-15-9-8(11)7(10(13)14)3-4-12-9/h3-4,6,13-14H,5H2,1-2H3
- InChI Key： FZEGKAKCTANYMX-UHFFFAOYSA-N
- SMILES： ClC1=C(B(O)O)C=CN=C1OCC(C)C

Computed Properties

Exact Mass: 229.0677011g/mol
Monoisotopic Mass: 229.0677011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.6

3-Chloro-2-isobutoxypyridine-4-boronic acid Pricemore >>

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abcr	AB309596-1 g	3-Chloro-2-isobutoxypyridine-4-boronic acid; 97%	2096339-80-7		1g	€246.00	2023-04-26
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